Cas no 2172502-98-4 (4-(dimethyl-1,3-thiazol-2-yl)oxolan-3-ol)

• Product Name: 4-(dimethyl-1,3-thiazol-2-yl)oxolan-3-ol
• CAS No: 2172502-98-4
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 5922011
• PubChem ID: 165874035
• Update Time: 2025-07-22

4-(dimethyl-1,3-thiazol-2-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(dimethyl-1,3-thiazol-2-yl)oxolan-3-ol
• 2172502-98-4
• EN300-1635329

• Inchi： 1S/C9H13NO2S/c1-5-6(2)13-9(10-5)7-3-12-4-8(7)11/h7-8,11H,3-4H2,1-2H3
• InChI Key： JVYORWKAPIEQCU-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1C1COCC1O

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.6Ų

Additional information on 4-(dimethyl-1,3-thiazol-2-yl)oxolan-3-ol

Comprehensive Overview of 4-(dimethyl-1,3-thiazol-2-yl)oxolan-3-ol (CAS No. 2172502-98-4)

The compound 4-(dimethyl-1,3-thiazol-2-yl)oxolan-3-ol (CAS No. 2172502-98-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its molecular framework combines a thiazole ring with an oxolane (tetrahydrofuran) moiety, making it a versatile scaffold for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with biological targets, such as enzymes and receptors. This compound is often explored in the context of drug discovery and pharmaceutical development, where its synthetic accessibility and functional group diversity offer promising avenues for innovation.

In recent years, the demand for heterocyclic compounds like 4-(dimethyl-1,3-thiazol-2-yl)oxolan-3-ol has surged, driven by their role in designing small-molecule therapeutics. The thiazole ring, a key feature of this compound, is known for its presence in numerous FDA-approved drugs, highlighting its pharmacological relevance. Meanwhile, the oxolane component contributes to the molecule's stability and solubility, which are critical factors in drug formulation. This dual functionality positions CAS No. 2172502-98-4 as a valuable candidate for addressing challenges in precision medicine and targeted therapy.

From a synthetic chemistry perspective, 4-(dimethyl-1,3-thiazol-2-yl)oxolan-3-ol exemplifies the growing trend toward green chemistry and sustainable synthesis. Researchers are increasingly focused on optimizing its production using catalyst-free reactions or biocatalytic methods to minimize environmental impact. This aligns with global efforts to reduce the carbon footprint of chemical manufacturing. Additionally, the compound's potential applications in agrochemicals and functional materials have sparked interest among industries seeking eco-friendly alternatives.

The rise of AI-driven drug discovery has further amplified the significance of compounds like 4-(dimethyl-1,3-thiazol-2-yl)oxolan-3-ol. Computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, are being employed to predict its interactions with biological targets. These advancements accelerate the identification of novel lead compounds, reducing the time and cost associated with traditional screening methods. As a result, CAS No. 2172502-98-4 is frequently referenced in discussions about next-generation therapeutics and personalized medicine.

Beyond pharmaceuticals, 4-(dimethyl-1,3-thiazol-2-yl)oxolan-3-ol has potential applications in material science. Its heterocyclic structure lends itself to the development of organic semiconductors and photovoltaic materials, which are critical for renewable energy technologies. The compound's ability to form stable complexes with metals also makes it a candidate for catalysis and sensor development. These interdisciplinary applications underscore its versatility and relevance in addressing contemporary scientific challenges.

In conclusion, 4-(dimethyl-1,3-thiazol-2-yl)oxolan-3-ol (CAS No. 2172502-98-4) represents a compelling case study in the convergence of chemistry, biology, and technology. Its multifaceted properties and broad applicability make it a subject of ongoing research and innovation. Whether in drug design, sustainable chemistry, or advanced materials, this compound continues to inspire breakthroughs that align with the evolving needs of science and society.